Cas no 1261807-84-4 (4-(3-(Difluoromethyl)-4-nitrobenzoyl)pyridine)

• Product Name: 4-(3-(Difluoromethyl)-4-nitrobenzoyl)pyridine
• CAS No: 1261807-84-4
• MF: C₁₃H₈F₂N₂O₃
• MW: 278.211030006409
• CID: 4791477
• Update Time: 2025-10-29

4-(3-(Difluoromethyl)-4-nitrobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-(Difluoromethyl)-4-nitrobenzoyl)pyridine

• Inchi： 1S/C13H8F2N2O3/c14-13(15)10-7-9(1-2-11(10)17(19)20)12(18)8-3-5-16-6-4-8/h1-7,13H
• InChI Key： BMOQMRDKIBYMNI-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C(C2C=CN=CC=2)=O)C=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 367
• XLogP3: 2.6
• Topological Polar Surface Area: 75.8

Additional information on 4-(3-(Difluoromethyl)-4-nitrobenzoyl)pyridine

4-(3-(Difluoromethyl)-4-nitrobenzoyl)pyridine: A Comprehensive Overview

4-(3-(Difluoromethyl)-4-nitrobenzoyl)pyridine (CAS No. 1261807-84-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive difluoromethyl and nitrobenzoyl functionalities, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 4-(3-(Difluoromethyl)-4-nitrobenzoyl)pyridine consists of a pyridine ring substituted with a 3-(difluoromethyl)-4-nitrobenzoyl group. The presence of the difluoromethyl moiety imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The nitrobenzoyl group, on the other hand, is known for its ability to modulate enzyme activity and protein-protein interactions, making it a key functional group in the design of bioactive molecules.

Recent studies have highlighted the potential of 4-(3-(Difluoromethyl)-4-nitrobenzoyl)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 4-(3-(Difluoromethyl)-4-nitrobenzoyl)pyridine could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 4-(3-(Difluoromethyl)-4-nitrobenzoyl)pyridine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways involved in cell survival and proliferation. These findings have sparked interest in further exploring the anticancer potential of 4-(3-(Difluoromethyl)-4-nitrobenzoyl)pyridine, particularly in combination with other therapeutic agents.

The synthesis of 4-(3-(Difluoromethyl)-4-nitrobenzoyl)pyridine has been optimized using modern synthetic techniques, ensuring high yields and purity. One common approach involves the reaction of 3-difluoromethyl-4-nitrobenzoic acid with pyridine in the presence of a coupling reagent such as EDCI or HATU. This method allows for efficient and scalable production, making it suitable for both research and industrial applications.

The physicochemical properties of 4-(3-(Difluoromethyl)-4-nitrobenzoyl)pyridine, including its solubility, stability, and pharmacokinetic profile, have been extensively studied. These properties are crucial for understanding its behavior in biological systems and optimizing its formulation for therapeutic use. For example, the compound's low solubility in water can be addressed through various formulation strategies, such as the use of solubilizing agents or nanoparticle delivery systems.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(3-(Difluoromethyl)-4-nitrobenzoyl)pyridine in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 4-(3-(Difluoromethyl)-4-nitrobenzoyl)pyridine (CAS No. 1261807-84-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.